N-ethyl-5-(6-methoxy-1,3-benzothiazol-2-yl)-N-methylpyridin-2-amine
Cat. No. B8312351
M. Wt: 299.4 g/mol
InChI Key: CRTCKQKGRVXBBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08163928B2
Procedure details
In a microwave vial were added 2-(6-fluoropyridin-3-yl)-6-methoxy-1,3-benzothiazole (75 mg, 0.289 mmol), water (2.0 ml-L) and ethylmethylamine (0.50 mL) and the reaction was heated in a microwave oven at 100° C. for 5 min. The precipitated product was filtered off, washed with water and dried in a desicator over P2O5 to yield the product (70 mg) as a beige solid. 1H NMR δ ppm 8.71 (d, 1H) 8.06 (dd, 2.53 Hz, 1H) 7.85 (d, 1H) 7.66 (d, 1H) 7.08 (dd, 1H) 6.76 (d, 1H) 3.84 (s, 3H) 3.64 (q, 2H) 3.08 (s, 3H) 1.12 (t, 3H); MS m/z (M+H) 300.
Quantity
75 mg
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
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F[C:2]1[N:7]=[CH:6][C:5]([C:8]2[S:9][C:10]3[CH:16]=[C:15]([O:17][CH3:18])[CH:14]=[CH:13][C:11]=3[N:12]=2)=[CH:4][CH:3]=1.[CH2:19]([NH:21][CH3:22])[CH3:20]>O>[CH2:19]([N:21]([CH3:22])[C:2]1[CH:3]=[CH:4][C:5]([C:8]2[S:9][C:10]3[CH:16]=[C:15]([O:17][CH3:18])[CH:14]=[CH:13][C:11]=3[N:12]=2)=[CH:6][N:7]=1)[CH3:20]
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Inputs
Step One
|
Name
|
|
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Quantity
|
75 mg
|
|
Type
|
reactant
|
|
Smiles
|
FC1=CC=C(C=N1)C=1SC2=C(N1)C=CC(=C2)OC
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|
Name
|
|
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Quantity
|
0.5 mL
|
|
Type
|
reactant
|
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Smiles
|
C(C)NC
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|
Name
|
|
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Quantity
|
2 mL
|
|
Type
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solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
100 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The precipitated product was filtered off
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried in a desicator over P2O5
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)N(C1=NC=C(C=C1)C=1SC2=C(N1)C=CC(=C2)OC)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 70 mg |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
